Cas no 1211024-52-0 (1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 1211024-52-0
• MF: C₂₃H₂₁F₃N₄O
• MW: 426.434255361557
• CID: 6234049
• PubChem ID: 45547050
• Update Time: 2025-05-20

1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole
• 1H-indol-2-yl-[4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidin-1-yl]methanone
• AKOS024268253
• 1-{[1-(1H-indole-2-carbonyl)piperidin-4-yl]methyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole
• F5729-0613
• 1211024-52-0
• (1H-indol-2-yl)(4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone
• VU0519251-1

• Inchi： 1S/C23H21F3N4O/c24-23(25,26)22-28-18-7-3-4-8-20(18)30(22)14-15-9-11-29(12-10-15)21(31)19-13-16-5-1-2-6-17(16)27-19/h1-8,13,15,27H,9-12,14H2
• InChI Key： WEUZKZUBPBDFLE-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC1CCN(C(C2=CC3C=CC=CC=3N2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 426.16674579g/mol
• Monoisotopic Mass: 426.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 53.9Ų

Additional information on 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole

Comprehensive Guide to 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS No. 1211024-52-0)

1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS No. 1211024-52-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, plays a crucial role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the presence of the indole and benzodiazole moieties, which are known for their biological activity.

The compound's unique structure, featuring a trifluoromethyl group, enhances its stability and bioavailability, making it a promising candidate for drug discovery. The piperidine ring in the molecule further contributes to its pharmacological properties, enabling interactions with various biological targets. As the demand for innovative drug molecules grows, 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole is increasingly studied for its potential in treating a range of conditions.

One of the key areas of interest is the compound's role in central nervous system (CNS) disorders. The indole scaffold is commonly found in neurotransmitters and psychoactive compounds, suggesting that this molecule could be instrumental in developing treatments for neurological conditions. Additionally, the benzodiazole core is known for its antimicrobial and anti-inflammatory properties, opening avenues for research in infectious diseases and chronic inflammation.

In recent years, the pharmaceutical industry has seen a surge in the use of trifluoromethylated compounds due to their enhanced metabolic stability and lipophilicity. 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole fits into this trend, offering researchers a versatile building block for drug design. Its synthesis and modification are subjects of ongoing studies, with a focus on optimizing its efficacy and reducing potential side effects.

Another notable application of this compound is in the field of cancer research. The indole and benzodiazole structures have been linked to antitumor activity, making 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole a candidate for investigating new anticancer therapies. Researchers are exploring its interactions with cellular pathways involved in apoptosis and proliferation, aiming to develop targeted treatments with minimal toxicity.

From a synthetic chemistry perspective, the preparation of 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole involves multi-step reactions that require precise control over reaction conditions. The incorporation of the trifluoromethyl group often presents challenges, but advances in fluorination techniques have improved the efficiency of its synthesis. This progress is critical for scaling up production and facilitating further research.

The growing interest in personalized medicine and targeted drug delivery has also highlighted the importance of compounds like 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole. Its modular structure allows for modifications that can tailor its properties to specific therapeutic needs, aligning with the shift toward precision healthcare. As such, this compound is a valuable asset in the toolkit of medicinal chemists and pharmacologists.

In conclusion, 1-{1-(1H-indole-2-carbonyl)piperidin-4-ylmethyl}-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS No. 1211024-52-0) represents a fascinating area of research with broad implications for drug development. Its unique chemical features and versatile applications make it a compound of significant interest in both academic and industrial settings. As scientific understanding of its mechanisms and potential grows, so too will its impact on advancing modern medicine.